Distamycin A hydrochloride Distamycin A hydrochloride
Brand Name: Vulcanchem
CAS No.: 6576-51-8
VCID: VC20748304
InChI: InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H
SMILES: CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl
Molecular Formula: C22H28ClN9O4
Molecular Weight: 518.0 g/mol

Distamycin A hydrochloride

CAS No.: 6576-51-8

Cat. No.: VC20748304

Molecular Formula: C22H28ClN9O4

Molecular Weight: 518.0 g/mol

* For research use only. Not for human or veterinary use.

Distamycin A hydrochloride - 6576-51-8

Specification

CAS No. 6576-51-8
Molecular Formula C22H28ClN9O4
Molecular Weight 518.0 g/mol
IUPAC Name N-[5-[[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-4-formamido-1-methylpyrrole-2-carboxamide;hydrochloride
Standard InChI InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H
Standard InChI Key SFYSJFJQEGCACQ-UHFFFAOYSA-N
Isomeric SMILES CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)[NH3+])C)C)NC=O.[Cl-]
SMILES CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl
Canonical SMILES CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl

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